Cas no 1250276-77-7 (1-(3-Fluoro-2-nitrophenyl)-1H-pyrazole)

• Product Name: 1-(3-Fluoro-2-nitrophenyl)-1H-pyrazole
• CAS No: 1250276-77-7
• MF: C₉H₆FN₃O₂
• MW: 207.161244869232
• CID: 5177715
• Update Time: 2025-06-08

1-(3-Fluoro-2-nitrophenyl)-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 1-(3-Fluoro-2-nitrophenyl)-1H-pyrazole
• 1H-Pyrazole, 1-(3-fluoro-2-nitrophenyl)-

• Inchi： 1S/C9H6FN3O2/c10-7-3-1-4-8(9(7)13(14)15)12-6-2-5-11-12/h1-6H
• InChI Key： FHXBEVFRLMZWCJ-UHFFFAOYSA-N
• SMILES： FC1=CC=CC(=C1[N+](=O)[O-])N1C=CC=N1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 246
• XLogP3: 1.8
• Topological Polar Surface Area: 63.6

Additional information on 1-(3-Fluoro-2-nitrophenyl)-1H-pyrazole

Introduction to 1-(3-Fluoro-2-nitrophenyl)-1H-pyrazole (CAS No. 1250276-77-7)

1-(3-Fluoro-2-nitrophenyl)-1H-pyrazole (CAS No. 1250276-77-7) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyrazole class, which is renowned for its broad spectrum of biological activities and its utility as a pharmacophore in drug design. The structural features of 1-(3-Fluoro-2-nitrophenyl)-1H-pyrazole, particularly the presence of a fluoro group and a nitro group on the phenyl ring, contribute to its unique chemical properties and potential therapeutic applications.

The fluoro substituent is known to enhance metabolic stability and binding affinity, making it a valuable moiety in the development of bioactive molecules. In contrast, the nitro group introduces electrophilic characteristics, which can be exploited in various chemical reactions and interactions with biological targets. The combination of these functional groups in 1-(3-Fluoro-2-nitrophenyl)-1H-pyrazole suggests a multifaceted role in drug discovery, particularly in the design of small-molecule inhibitors and activators.

Recent advancements in computational chemistry and molecular modeling have facilitated a deeper understanding of the interactions between 1-(3-Fluoro-2-nitrophenyl)-1H-pyrazole and biological targets. Studies have shown that this compound exhibits promising binding properties with enzymes and receptors involved in critical cellular pathways. For instance, preliminary computational studies suggest that it may interact with kinases and phosphodiesterases, which are implicated in various diseases, including cancer and inflammatory disorders.

The pharmaceutical industry has been increasingly interested in developing novel therapeutics based on pyrazole derivatives due to their structural versatility and biological efficacy. 1-(3-Fluoro-2-nitrophenyl)-1H-pyrazole represents a compelling example of how structural modifications can lead to the discovery of new drug candidates. Its unique combination of substituents allows for fine-tuning of pharmacokinetic properties, such as solubility, permeability, and metabolic stability, which are crucial for successful drug development.

In vitro studies have begun to explore the potential applications of 1-(3-Fluoro-2-nitrophenyl)-1H-pyrazole in modulating key biological processes. Research indicates that this compound may exhibit inhibitory effects on certain enzymes by competing with natural substrates or by inducing conformational changes that alter enzyme activity. These findings are particularly intriguing given the growing body of evidence linking dysregulation of these enzymes to disease pathogenesis.

The synthesis of 1-(3-Fluoro-2-nitrophenyl)-1H-pyrazole involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions, have been employed to construct the pyrazole core efficiently. The introduction of the fluoro and nitro groups further complicates the synthesis but also enhances the compound's potential therapeutic value.

One of the most significant challenges in pharmaceutical development is optimizing drug candidates for clinical use. 1-(3-Fluoro-2-nitrophenyl)-1H-pyrazole faces similar hurdles but also offers unique advantages due to its structural features. The presence of both electronegative substituents can improve binding affinity while minimizing off-target effects, which is critical for developing safe and effective therapeutics.

As research continues to uncover new biological targets and mechanisms, compounds like 1-(3-Fluoro-2-nitrophenyl)-1H-pyrazole are poised to play a pivotal role in next-generation drug development. The integration of experimental data with computational modeling will be essential for optimizing its pharmacological profile and advancing it toward clinical trials. This interdisciplinary approach underscores the importance of collaboration between synthetic chemists, biochemists, and pharmacologists in translating basic research into tangible therapeutic benefits.

The future prospects for 1-(3-Fluoro-2-nitrophenyl)-1H-pyrazole are promising, with ongoing studies focusing on its potential as an antiviral agent, anticancer drug, or anti-inflammatory therapeutic. The compound's ability to modulate multiple biological pathways makes it a versatile scaffold for designing drugs with broad therapeutic applications. As more data becomes available from preclinical studies, its role in addressing unmet medical needs will likely become clearer.

In conclusion,1-(3-Fluoro-2-nitrophenyl)-1H-pyrazole (CAS No. 1250276-77-7) is a structurally intriguing compound with significant potential in pharmaceutical research. Its unique combination of functional groups and favorable pharmacokinetic properties make it an attractive candidate for further development. With continued innovation in synthetic chemistry and molecular biology,1-(3-Fluoro-2-nitrophenyl)-1H-pyrazole holds promise as a key component in the discovery and development of novel therapeutics that could benefit patients worldwide.